Cas no 2228110-67-4 (2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid)

2-Amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid is a synthetic non-proteinogenic amino acid featuring a 1,2,4-triazole moiety. Its unique structure, combining an ethyl-substituted triazole ring with a branched aliphatic chain, makes it a valuable intermediate in medicinal chemistry and peptide research. The compound exhibits potential as a building block for designing bioactive molecules due to its sterically hindered backbone and heterocyclic functionality, which may influence binding affinity and metabolic stability. Its chiral center and zwitterionic nature at physiological pH further enhance its utility in stereoselective synthesis. This amino acid derivative is particularly relevant in developing enzyme inhibitors or receptor modulators targeting neurological or infectious diseases.

2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid structure

2228110-67-4 structure

Product Name:2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid

CAS No:2228110-67-4

MF:C₉H₁₆N₄O₂

MW:212.248941421509

CID:6524549

PubChem ID:165969923

Update Time:2025-10-29

2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid
- 2228110-67-4
- EN300-1779059
- Inchi： 1S/C9H16N4O2/c1-4-13-8(11-5-12-13)9(2,3)6(10)7(14)15/h5-6H,4,10H2,1-3H3,(H,14,15)
- InChI Key： FKGQURJNMCAGTP-UHFFFAOYSA-N
- SMILES： OC(C(C(C)(C)C1=NC=NN1CC)N)=O

Computed Properties

Exact Mass: 212.12732577g/mol
Monoisotopic Mass: 212.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 94Å²

2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1779059-0.05g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	0.05g	$1513.0	2023-09-20
Enamine	EN300-1779059-0.1g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	0.1g	$1585.0	2023-09-20
Enamine	EN300-1779059-0.25g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	0.25g	$1657.0	2023-09-20
Enamine	EN300-1779059-0.5g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	0.5g	$1728.0	2023-09-20
Enamine	EN300-1779059-1.0g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	1g	$1801.0	2023-05-23
Enamine	EN300-1779059-2.5g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	2.5g	$3530.0	2023-09-20
Enamine	EN300-1779059-5.0g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	5g	$5221.0	2023-05-23
Enamine	EN300-1779059-10.0g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	10g	$7742.0	2023-05-23
Enamine	EN300-1779059-1g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	1g	$1801.0	2023-09-20
Enamine	EN300-1779059-5g	2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid	2228110-67-4	5g	$5221.0	2023-09-20

2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Related Literature

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Additional information on 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 2228110-67-4)

The compound 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 2228110-67-4) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1-ethyl-1H-1,2,4-triazole moiety, makes it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern drug design.

In recent years, the demand for novel amino acid derivatives has surged due to their role in developing targeted therapies for metabolic disorders and neurodegenerative diseases. The 1,2,4-triazole ring in this compound is known for its bioisosteric properties, often used to enhance pharmacokinetic profiles. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds, reducing time and cost in preclinical studies.

The synthesis of 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid involves multi-step organic reactions, including condensation and cyclization, to achieve high purity. Its CAS No. 2228110-67-4 serves as a unique identifier in chemical databases, facilitating global research collaboration. Given the rise of green chemistry, efforts are underway to optimize its synthesis using environmentally friendly catalysts and solvents, addressing sustainability concerns in the pharmaceutical industry.

From a commercial perspective, this compound is listed in specialized catalogs for research chemicals, catering to academic and industrial labs. Its applications extend to peptide mimetics and small molecule inhibitors, areas frequently searched in scientific literature. The growing interest in personalized medicine has further propelled studies on its derivatives, as they offer tailored solutions for complex diseases.

Analytical characterization of CAS No. 2228110-67-4 typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. As the scientific community explores its structure-activity relationships (SAR), this compound continues to be a focal point in journals and conferences, reflecting its relevance in cutting-edge research.

In summary, 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid represents a promising candidate for advancing medicinal chemistry and biotechnology. Its integration into high-throughput screening platforms and machine learning-based drug design underscores its potential to address unmet medical needs, making it a compound of enduring scientific and commercial value.